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Compound of Interest

Compound Name: URB-597

Cat. No.: B1682809

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
maintaining environmental integrity. This document provides essential safety and logistical
information for the proper disposal of URB-597 (also known as KDS-4103), a potent and
selective inhibitor of fatty acid amide hydrolase (FAAH).

I. URB-597 Chemical and Physical Properties

A summary of the key quantitative data for URB-597 is presented below. This information is
critical for understanding its behavior and potential hazards.

Property Value Source
Molecular Formula C20H22N203 [1112][3]
Molecular Weight 338.4 g/mol [11121[3]
CAS Number 546141-08-6 [11[2113][4][5]
Purity >98% [1112]

- Insoluble in H20 - 216.9
N mg/mL in DMSO - >4.55
Solubility ] ] ) [1][41[6]
mg/mL in EtOH (with warming)

- Soluble to 50 mM in DMSO

Storage Temperature +4°C [1][2]
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Il. Hazard Identification and Safety Precautions

URB-597 is classified with specific hazards that necessitate careful handling during all stages
of use and disposal.

Primary Hazards:

o Eye Irritation: Causes serious eye irritation[7].

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[7].
Precautionary Measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

« Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling[5][7].

o Environmental Protection: Crucially, avoid release into the environment[5][7]. Due to its high
aguatic toxicity, even small amounts can be harmful to ecosystems.

lll. Step-by-Step Disposal Procedure

The disposal of URB-597 must be conducted in strict accordance with local, state, and federal
regulations. The following procedure provides a general framework for safe disposal.

Step 1: Initial Assessment and Waste Segregation

e Quantify Waste: Determine the amount of URB-597 waste to be disposed of. This includes
pure compound, contaminated solutions, and any contaminated lab materials (e.g., pipette
tips, vials, gloves).

e Segregate Waste: Do not mix URB-597 waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office. Keep
solid and liquid waste separate.

Step 2: Preparing for Disposal
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e Solid Waste:
o Carefully collect any solid URB-597 powder or contaminated materials.

o Place the solid waste in a clearly labeled, sealed container. The label should include the
chemical name ("URB-597"), CAS number (546141-08-6), and appropriate hazard
pictograms (e.g., irritant, environmental hazard).

¢ Liquid Waste (Solutions):

o Collect all solutions containing URB-597 in a dedicated, leak-proof, and chemically
resistant waste container.

o Label the container with the chemical name, concentration, solvent(s) used, and the
appropriate hazard symbols.

Step 3: Consultation and Collection

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or equivalent regulatory body. Inform them of the nature and quantity of the URB-597 waste.

o Follow Institutional Protocols: Adhere strictly to the collection and disposal procedures
provided by your EHS office. They will arrange for collection by a licensed hazardous waste
disposal company.

Important Considerations:

e Do Not Dispose Down the Drain: Under no circumstances should URB-597 or its solutions
be poured down the sink. This is to prevent its release into the aquatic environment, where it
is known to be highly toxic[7].

o Spill Management: In the event of a spill, collect the spillage and dispose of it as hazardous
waste[5]. Ensure the area is decontaminated according to your lab's standard operating
procedures for hazardous chemical spills.

IV. Experimental Protocols Cited
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While specific disposal protocols are dictated by regulatory bodies, the handling of URB-597 in
experimental settings has been documented. For instance, in vivo studies have involved
intraperitoneal administration in rats, where URB-597 was shown to inhibit FAAH activity in the
brain[4][6]. Such protocols inherently generate waste (e.g., unused solutions, contaminated
syringes) that must be disposed of following the guidelines outlined above.

V. Logical Workflow for URB-597 Disposal

The following diagram illustrates the decision-making process for the proper disposal of URB-
597.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of URB-597 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682809#urb-597-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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